2-(1-Hydroxybutyl)acrylic acid methyl ester

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: methyl 3-hydroxy-2-methylidenehexanoate
• InChI: InChI=1S/C8H14O3/c1-4-5-7(9)6(2)8(10)11-3/h7,9H,2,4-5H2,1,3H3
• InChI Key: YMHOPFPBSLGXDP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=C)C(=O)OC)O

Description

2-(1-Hydroxybutyl)acrylic acid methyl ester is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of butanol (72.11 g, 1,000 mmol), methyl acrylate (129.14 g, 1,500 mmol) and DABCO (22.44 g, 200 mmol) is allowed to react at room temperature under N2 for 7 days. The reaction mixture is concentrated on Rotavap under reduced pressure (20 mbar) until no further solvent distills. The residue colorless liquid is dissolved in toluene (800 mL) and washed sequentially with 2 N HCl acid (250 mL), water (250 mL), saturated aq. sodium bicarbonate solution (120 mL) and water (150 mL). The toluene layer is concentrated on Rotavap under reduced pressure (20 mbar) until no further solvent distills to afford 3-hydroxy-2-methylenehexanoic acid methyl ester (96.7 g, yield: 61.1%) as a colorless liquid.